Cas no 2097897-16-8 (1-(3-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole)

• Product Name: 1-(3-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole
• CAS No: 2097897-16-8
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 6289059
• PubChem ID: 126852606
• Update Time: 2025-05-26

1-(3-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole
• 1-[(3-chlorophenyl)methyl]-4-cyclopropyl-1H-1,2,3-triazole
• 2097897-16-8
• CCG-358540
• AKOS032465838
• 1-[(3-chlorophenyl)methyl]-4-cyclopropyltriazole
• F6511-9272

• Inchi： 1S/C12H12ClN3/c13-11-3-1-2-9(6-11)7-16-8-12(14-15-16)10-4-5-10/h1-3,6,8,10H,4-5,7H2
• InChI Key： JXRCYWDJZQXYDC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 233.0719751g/mol
• Monoisotopic Mass: 233.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(3-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole

Recent Advances in the Study of 1-(3-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole (CAS: 2097897-16-8)

The compound 1-(3-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole (CAS: 2097897-16-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent literature highlights the importance of 1,2,3-triazole derivatives in medicinal chemistry, owing to their stability, hydrogen-bonding capacity, and ability to mimic amide bonds. The specific substitution pattern in 1-(3-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole, featuring a chlorophenyl group and a cyclopropyl moiety, has been shown to enhance its pharmacological properties. Studies indicate that this compound exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and microbial infections.

One of the key advancements in the synthesis of this compound involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and regioselective method. Researchers have optimized reaction conditions to achieve high yields and purity, which is critical for subsequent biological testing. The compound's stability under physiological conditions has also been confirmed, making it a viable candidate for further drug development.

In vitro studies have demonstrated that 1-(3-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole exhibits moderate to strong inhibitory effects on specific enzymes, such as cyclooxygenase-2 (COX-2) and bacterial DNA gyrase. These findings suggest potential applications in anti-inflammatory and antimicrobial therapies. Additionally, molecular docking studies have provided insights into the compound's binding interactions with target proteins, further supporting its therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research is focused on structural modifications to enhance these characteristics while maintaining or improving its biological activity. Collaborative efforts between chemists and biologists are essential to translate these findings into clinically relevant therapeutics.

In conclusion, 1-(3-chlorophenyl)methyl-4-cyclopropyl-1H-1,2,3-triazole (CAS: 2097897-16-8) represents a promising scaffold for drug discovery. Its unique structural features and demonstrated biological activity warrant further investigation, particularly in the context of targeted therapy development. Future studies should explore its efficacy in animal models and potential synergistic effects with existing drugs.